Cas no 59584-15-5 (1H-1,2,3-Triazole-4-carbonitrile, 5-[4-[2-(4-pyridinyl)ethenyl]phenyl]-)

• Product Name: 1H-1,2,3-Triazole-4-carbonitrile, 5-[4-[2-(4-pyridinyl)ethenyl]phenyl]-
• CAS No: 59584-15-5
• MF: C₁₆H₁₁N₅
• MW: 273.292042016983
• CID: 1616041
• Update Time: 2024-09-13

1H-1,2,3-Triazole-4-carbonitrile, 5-[4-[2-(4-pyridinyl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carbonitrile, 5-[4-[2-(4-pyridinyl)ethenyl]phenyl]-
• 1H-1,2,3-Triazole-5-carbonitrile, 4-[4-[2-(4-pyridinyl)ethenyl]phenyl]-

• Inchi： 1S/C16H11N5/c17-11-15-16(20-21-19-15)14-5-3-12(4-6-14)1-2-13-7-9-18-10-8-13/h1-10H,(H,19,20,21)
• InChI Key： RTAXXEGQNXRXQR-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C2=CC=C(C=CC3C=CN=CC=3)C=C2)N=N1

Computed Properties

• Exact Mass: 273.10163

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 579.2±50.0 °C(Predicted)
• PSA: 78.25
• pka: 5.16±0.70(Predicted)